Cas no 2433-85-4 (4,5-Dibromofuran-2-carbaldehyde)

• Product Name: 4,5-Dibromofuran-2-carbaldehyde
• CAS No: 2433-85-4
• MF: C₅H₂Br₂O₂
• MW: 253.876180171967
• MDL: MFCD00658947
• CID: 42950
• PubChem ID: 1085228
• Update Time: 2025-11-01

4,5-Dibromofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromofuran-2-carbaldehyde
• 4,5-Dibromo-2-furaldehyde
• 4,5-Dibromo-2-furancarboxaldehyde
• 4,5-Dibromo-furan-2-carbaldehyde
• 4,5-bromo-2-furfural
• 4,5-dibromofuran-2-carboxaldehyde
• 4,5-dibromofurfural
• 2-Furaldehyde,4,5-dibromo- (7CI,8CI)
• J-514073
• CS-0195335
• AKOS000289058
• EN300-56278
• 4, 5-dibromofuran-2-carbaldehyde
• FT-0634274
• CRHHCCZDQZBLPL-UHFFFAOYSA-N
• SB61142
• A817235
• MFCD00658947
• I10154
• AC-23034
• Z57887774
• 2433-85-4
• 2-Furancarboxaldehyde, 4,5-dibromo-
• DTXSID40360170
• AS-49418
• SCHEMBL3990051
• STK059383
• DB-046406
• 973-129-1

• MDL： MFCD00658947
• Inchi： 1S/C5H2Br2O2/c6-4-1-3(2-8)9-5(4)7/h1-2H
• InChI Key： CRHHCCZDQZBLPL-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(C=O)=C1)Br

Computed Properties

• Exact Mass: 251.84200
• Monoisotopic Mass: 251.84215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• Surface Charge: 0
• XLogP3: 2.5

Experimental Properties

• Density: 2.183
• Boiling Point: 276.9°Cat760mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.617
• PSA: 30.21000
• LogP: 2.61710

4,5-Dibromofuran-2-carbaldehyde Security Information

• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 4,5-Dibromofuran-2-carbaldehyde

Recent Advances in the Application of 4,5-Dibromofuran-2-carbaldehyde (CAS: 2433-85-4) in Chemical Biology and Pharmaceutical Research

4,5-Dibromofuran-2-carbaldehyde (CAS: 2433-85-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its furan ring and bromine substituents, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, material science, and as a precursor for more complex heterocyclic compounds.

One of the most notable advancements in the application of 4,5-Dibromofuran-2-carbaldehyde is its role in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. The researchers utilized a combination of computational modeling and synthetic chemistry to optimize the structure, resulting in compounds with improved pharmacokinetic properties and reduced toxicity.

In addition to its antimicrobial potential, 4,5-Dibromofuran-2-carbaldehyde has been investigated for its use in cancer therapeutics. A recent preprint on bioRxiv highlighted its incorporation into small-molecule inhibitors targeting specific oncogenic pathways. The study reported that these inhibitors showed promising results in vitro, with selective cytotoxicity against cancer cells while sparing normal cells. Further in vivo studies are currently underway to validate these findings.

The compound's unique electronic properties also make it a valuable candidate for material science applications. A 2024 paper in Advanced Materials detailed its use in the development of organic semiconductors. The researchers found that the bromine atoms in 4,5-Dibromofuran-2-carbaldehyde facilitate cross-coupling reactions, enabling the construction of conjugated polymers with tunable optoelectronic properties. These materials have potential applications in flexible electronics and photovoltaic devices.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4,5-Dibromofuran-2-carbaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A study published in Green Chemistry in early 2024 proposed a solvent-free mechanochemical approach that significantly reduces waste generation while maintaining high purity of the final product.

Looking ahead, researchers anticipate that 4,5-Dibromofuran-2-carbaldehyde will continue to play a crucial role in interdisciplinary research. Its structural features offer numerous possibilities for modification, making it a valuable tool for medicinal chemists and materials scientists alike. Ongoing studies are exploring its potential in areas such as targeted drug delivery systems and as a scaffold for the development of new fluorescent probes for biological imaging.